Cas no 898787-86-5 (5-(3-Bromophenyl)-5-oxovaleric acid)
5-(3-Bromophenyl)-5-oxovaleric acid is a brominated aromatic keto acid with applications in organic synthesis and pharmaceutical intermediates. Its structure features a 3-bromophenyl group attached to a 5-oxovaleric acid moiety, offering versatility in further functionalization. The bromine substituent enhances reactivity for cross-coupling reactions, such as Suzuki or Heck couplings, while the carboxylic acid and ketone groups provide sites for derivatization. This compound is particularly useful in the synthesis of complex molecules, including bioactive compounds and fine chemicals. Its well-defined structure and reactivity make it a valuable building block for researchers in medicinal chemistry and material science. High purity and stability ensure consistent performance in synthetic applications.
898787-86-5 structure
Product Name:5-(3-Bromophenyl)-5-oxovaleric acid
CAS No:898787-86-5
MF:C11H11BrO3
MW:271.107242822647
CID:872192
PubChem ID:24726871
Update Time:2025-10-22
5-(3-Bromophenyl)-5-oxovaleric acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-bromophenyl)-5-oxopentanoic acid
- 5-(3-BROMOPHENYL)-5-OXOVALERIC ACID
- 898787-86-5
- SCHEMBL7826009
- MFCD00672058
- AKOS016022435
- DTXSID00645258
- 5-(3-BROMOPHENYL)-5-OXOVALERICACID
- 5-(3-Bromophenyl)-5-oxovaleric acid
-
- MDL： MFCD00672058
- Inchi： 1S/C11H11BrO3/c12-9-4-1-3-8(7-9)10(13)5-2-6-11(14)15/h1,3-4,7H,2,5-6H2,(H,14,15)
- InChI Key： XHUUWSBIVLWOPC-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)C(CCCC(=O)O)=O
Computed Properties
- Exact Mass: 269.98900
- Monoisotopic Mass: 269.98916g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Density: 1.495
- Boiling Point: 441.2°C at 760 mmHg
- Flash Point: 220.7°C
- Refractive Index: 1.569
- PSA: 54.37000
- LogP: 2.88670
5-(3-Bromophenyl)-5-oxovaleric acid Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
5-(3-Bromophenyl)-5-oxovaleric acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 207084-1g |
5-(3-Bromophenyl)-5-oxovaleric acid |
898787-86-5 | 97% | 1g |
￡352.00 | 2022-02-28 | |
| Fluorochem | 207084-2g |
5-(3-Bromophenyl)-5-oxovaleric acid |
898787-86-5 | 97% | 2g |
￡613.00 | 2022-02-28 | |
| Fluorochem | 207084-5g |
5-(3-Bromophenyl)-5-oxovaleric acid |
898787-86-5 | 97% | 5g |
￡1447.00 | 2022-02-28 | |
| TRC | B066900-250mg |
5-(3-Bromophenyl)-5-oxovaleric acid |
898787-86-5 | 250mg |
$ 580.00 | 2022-06-07 | ||
| TRC | B066900-500mg |
5-(3-Bromophenyl)-5-oxovaleric acid |
898787-86-5 | 500mg |
$ 960.00 | 2022-06-07 | ||
| AK Scientific | 2562AF-1g |
5-(3-Bromophenyl)-5-oxovaleric acid |
898787-86-5 | 95% | 1g |
$377 | 2023-09-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1766295-1g |
5-(3-Bromophenyl)-5-oxovaleric acid |
898787-86-5 | 98% | 1g |
￥16456.00 | 2024-04-26 | |
| A2B Chem LLC | AH91610-1g |
5-(3-Bromophenyl)-5-oxovaleric acid |
898787-86-5 | 97% | 1g |
$435.00 | 2024-04-19 | |
| A2B Chem LLC | AH91610-2g |
5-(3-Bromophenyl)-5-oxovaleric acid |
898787-86-5 | 97% | 2g |
$725.00 | 2024-04-19 | |
| A2B Chem LLC | AH91610-5g |
5-(3-Bromophenyl)-5-oxovaleric acid |
898787-86-5 | 97% | 5g |
$1650.00 | 2024-04-19 |
5-(3-Bromophenyl)-5-oxovaleric acid Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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